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Compound of Interest

Compound Name: Dimethylmalonyl chloride

Cat. No.: B1587366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

discovery of dimethylmalonyl chloride. It is designed to furnish researchers, scientists, and

professionals in drug development with detailed experimental protocols, quantitative data, and

a historical perspective on this important chemical intermediate.

Introduction
Dimethylmalonyl chloride, with the chemical formula C₅H₆Cl₂O₂, is a disubstituted acyl

chloride that serves as a valuable reagent in organic synthesis. Its bifunctional nature allows for

the construction of complex molecular architectures, making it a key building block in the

preparation of various pharmaceuticals, agrochemicals, and materials. This guide will delve into

the primary methods for its synthesis, provide detailed experimental procedures, and explore

the historical context of its discovery.

Discovery
The discovery of malonyl chlorides is linked to the pioneering work of Nobel laureate Hermann

Staudinger on ketenes, a class of highly reactive organic compounds. In the early 20th century,

Staudinger's investigations into the reactions of carboxylic acid derivatives laid the groundwork

for understanding and synthesizing various acyl chlorides.[1][2][3] A publication by Staudinger

and Bereza in 1911 is a key reference for the early synthesis of malonyl dichlorides.[4]

Staudinger's broader research into ketenes, which he first isolated in 1905, revolutionized the
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understanding of reactive intermediates in organic chemistry and paved the way for the

synthesis of compounds like dimethylmalonyl chloride.[5]

Synthesis of Dimethylmalonyl Chloride
The most common and direct method for the synthesis of dimethylmalonyl chloride is the

chlorination of dimethylmalonic acid. This transformation is typically achieved using standard

chlorinating agents such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Synthesis from Dimethylmalonic Acid and Thionyl
Chloride
The reaction of dimethylmalonic acid with thionyl chloride is a well-established method for

producing dimethylmalonyl chloride. The reaction proceeds with the evolution of sulfur

dioxide and hydrogen chloride as gaseous byproducts, which drives the reaction to completion.

Reaction Scheme:

Synthesis of Dimethylmalonyl Chloride using Thionyl Chloride

Dimethylmalonic Acid + 2 SOCl₂ Dimethylmalonyl Chloride + 2 SO₂ + 2 HCl

Catalytic Cycle with Oxalyl Chloride and DMF

DMF Vilsmeier Reagent
+ Oxalyl Chloride

Oxalyl Chloride

Reactive Intermediate+ Dimethylmalonic Acid

Dimethylmalonic Acid

regenerated

Dimethylmalonyl Chloride CO, CO₂, HCl
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Experimental Workflow for Dimethylmalonyl Chloride Synthesis

Start: Dry Reactants and Glassware

Reaction of Dimethylmalonic Acid
with Chlorinating Agent
(e.g., SOCl₂ or (COCl)₂)

Removal of Excess Reagent
and Solvent (Distillation)

Fractional Distillation
under Reduced Pressure

Characterization (e.g., NMR, IR)

Storage under Inert Atmosphere

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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